Sulfonamides as new hydrogen atom transfer (HAT) catalysts for photoredox allylic and benzylic C–H arylations†
Chemical Communications Pub Date: 2018-01-29 DOI: 10.1039/C7CC09457D
Abstract
A catalytic amount of a sterically and electronically tuned diarylsulfonamide promoted allylic and benzylic C–H arylations in cooperation with a visible light photoredox catalyst. This is the first example of the catalytic use of a sulfonamidyl radical to promote the hydrogen atom transfer process.
Recommended Literature
- [1] Structural and spectroscopic studies of a rare non-oxido V(v) complex crystallized from aqueous solution†
- [2] Synthesis of 4-arylamino-3-(trifluoromethyl)pyridazines and pyridazino[3,4-b]quinoxalines (as by-products) from 3-aroylmethyl-2-(trifluoromethyl)quinoxalines and hydrazine hydrate†
- [3] Tropylium-promoted Ritter reactions†
- [4] Structural studies of two capsaicinoids: dihydrocapsaicin and nonivamide. 13C and 15N MAS NMR supported by genetic algorithm and GIAO DFT calculations
- [5] Structure and magnetism of new hybrid cobalt hydroxide materials built from decorated brucite layers†
- [6] Stress-gradient-induced polymer migration in Taylor–Couette flow
- [7] Transport and return of an oilfield scale inhibitor reverse micelle nanofluid: impact of preflush and overflush†
- [8] Why are some polycyclic aromatic hydrocarbons extremely reactive?
- [9] Water assisted atomic layer deposition of yttrium oxide using tris(N,N′-diisopropyl-2-dimethylamido-guanidinato) yttrium(iii): process development, film characterization and functional properties†
- [10] Transformational Adaptation in the Context of Coastal Cities
